Cas no 226258-78-2 (2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile)
2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
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- 1H-Benzimidazole-5,6-dicarbonitrile, 2-propyl-
- 2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile
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- MDL: MFCD24601236
- Inchi: 1S/C12H10N4/c1-2-3-12-15-10-4-8(6-13)9(7-14)5-11(10)16-12/h4-5H,2-3H2,1H3,(H,15,16)
- InChI Key: DHIJDJUJIWZKOP-UHFFFAOYSA-N
- SMILES: C1(CCC)NC2=CC(C#N)=C(C#N)C=C2N=1
2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01043360-1g |
2-Propyl-1h-1,3-benzodiazole-5,6-dicarbonitrile |
226258-78-2 | 95% | 1g |
¥3717.0 | 2023-03-11 | |
| Enamine | EN300-320737-0.05g |
2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile |
226258-78-2 | 0.05g |
$624.0 | 2023-09-04 | ||
| Enamine | EN300-320737-0.1g |
2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile |
226258-78-2 | 0.1g |
$653.0 | 2023-09-04 | ||
| Enamine | EN300-320737-0.25g |
2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile |
226258-78-2 | 0.25g |
$683.0 | 2023-09-04 | ||
| Enamine | EN300-320737-0.5g |
2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile |
226258-78-2 | 0.5g |
$713.0 | 2023-09-04 | ||
| Enamine | EN300-320737-1.0g |
2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile |
226258-78-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-320737-2.5g |
2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile |
226258-78-2 | 2.5g |
$1454.0 | 2023-09-04 | ||
| Enamine | EN300-320737-5.0g |
2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile |
226258-78-2 | 5.0g |
$2152.0 | 2023-02-24 | ||
| Enamine | EN300-320737-10.0g |
2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile |
226258-78-2 | 10.0g |
$3191.0 | 2023-02-24 | ||
| Enamine | EN300-320737-1g |
2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile |
226258-78-2 | 1g |
$743.0 | 2023-09-04 |
2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile
Comprehensive Analysis of 2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile (CAS No. 226258-78-2)
The compound 2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile (CAS No. 226258-78-2) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This benzodiazole derivative is characterized by its dicarbonitrile functional groups, which contribute to its remarkable chemical reactivity and versatility. Researchers and industry professionals are increasingly interested in this compound for its potential use in advanced materials, pharmaceutical intermediates, and organic electronics.
One of the most frequently asked questions about 2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile is its synthesis and purification methods. The compound is typically synthesized through a multi-step process involving the condensation of appropriately substituted precursors, followed by careful purification to ensure high purity. The CAS No. 226258-78-2 serves as a unique identifier, enabling researchers to access critical data such as molecular weight, solubility, and spectral properties. This information is invaluable for those working in drug discovery and material science, where precise molecular characteristics are essential.
In the context of sustainable chemistry, 2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile has been explored as a potential building block for green solvents and biodegradable polymers. Its dicarbonitrile groups offer opportunities for further functionalization, making it a candidate for designing eco-friendly materials. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and large-scale production, addressing key concerns in industrial applications.
The rise of artificial intelligence and machine learning in chemical research has also impacted the study of CAS No. 226258-78-2. Computational models are now being used to predict its behavior in different environments, reducing the need for extensive laboratory testing. This aligns with the growing demand for cost-effective and time-efficient research methodologies. Furthermore, the compound's potential role in optoelectronic devices has sparked interest, particularly in the development of organic light-emitting diodes (OLEDs) and solar cells.
Another area of interest is the biological activity of 2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile. While not classified as a pharmaceutical agent, its structural similarity to known bioactive molecules has led to preliminary investigations into its interactions with enzymes and receptors. This has opened doors for potential applications in biomedical research, though further studies are needed to validate these findings. The compound's low toxicity profile and high stability make it a promising candidate for such exploratory studies.
From a commercial perspective, the demand for 2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile is expected to grow, driven by its versatility and the expanding applications of specialty chemicals. Suppliers and manufacturers are focusing on improving synthesis efficiency and purity standards to meet the needs of high-end markets. The compound's CAS No. 226258-78-2 is often referenced in patents and technical literature, underscoring its importance in innovation-driven industries.
In summary, 2-propyl-1H-1,3-benzodiazole-5,6-dicarbonitrile (CAS No. 226258-78-2) represents a fascinating intersection of chemistry, materials science, and biotechnology. Its unique properties and broad applicability make it a subject of ongoing research and development. As advancements in synthetic methodologies and computational chemistry continue, the potential uses of this compound are likely to expand, solidifying its role in modern scientific and industrial landscapes.
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